![molecular formula C23H18N2O3 B6072975 methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate](/img/structure/B6072975.png)
methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate, also known as methyl N-[(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)methyl]benzo[b]thiophene-2-carboxamide, is a novel compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)this compound]benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. It also appears to have a protective effect on neurons in the brain, possibly through its antioxidant properties.
Biochemical and Physiological Effects:
Methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)this compound]benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, protect neurons in the brain, and inhibit the growth of cancer cells. It has also been shown to have a positive effect on memory and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)this compound]benzoate in lab experiments is its potential therapeutic applications. It has been shown to have a variety of beneficial effects, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, making it difficult to determine the optimal dosage and treatment regimen.
Future Directions
There are many potential future directions for research on methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)this compound]benzoate. Some possible areas of investigation include its potential to treat neurodegenerative diseases, its effects on cognitive function, and its potential as a cancer treatment. Further research is also needed to fully understand its mechanism of action and determine the optimal dosage and treatment regimen.
Synthesis Methods
Methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate]benzoate can be synthesized via a multistep process involving the reaction of 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)this compound]benzoic acid with methanol and thionyl chloride. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
Methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl 4-[(1-oxo-4-phenyl-2(1H)-phthalazinyl)methyl]benzoate]benzoate has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
methyl 4-[(1-oxo-4-phenylphthalazin-2-yl)methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O3/c1-28-23(27)18-13-11-16(12-14-18)15-25-22(26)20-10-6-5-9-19(20)21(24-25)17-7-3-2-4-8-17/h2-14H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHTNIMOXDQRFNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.